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An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction: 6-ROX (6-Carboxy-X-rhodamine) is a highly versatile and photostable fluorescent

dye belonging to the rhodamine family. Renowned for its bright red fluorescence, 6-ROX has

become an indispensable tool in a multitude of life science applications, ranging from nucleic

acid analysis to cellular imaging.[1] Its favorable photophysical properties, including a high

fluorescence quantum yield and resistance to photobleaching, make it a robust reporter

molecule in sensitive assays.[1] This technical guide provides a detailed overview of 6-ROX, its

properties, and its primary applications, with a focus on quantitative data, experimental

protocols, and visual workflows to support researchers in leveraging this powerful fluorophore.

Core Properties and Quantitative Data
The utility of a fluorescent dye is defined by its photophysical and chemical properties. 6-ROX
exhibits excellent spectral characteristics in the red region of the visible spectrum, minimizing

interference from autofluorescence in biological samples.[1] Key quantitative data for 6-ROX
are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Chemical Name 6-Carboxy-X-rhodamine [2]

CAS Number 194785-18-7 [2]

Molecular Formula C₃₃H₃₀N₂O₅ [3]

Molecular Weight 534.60 g/mol [3]

Excitation Maximum (λex) ~575 - 585 nm [3][4]

Emission Maximum (λem) ~601 - 612 nm [4]

Molar Extinction Coefficient (ε) >95,000 M⁻¹cm⁻¹ [5]

Fluorescence Quantum Yield

(Φ)
0.91 - 0.92 [1]

Key Applications and Experimental Protocols
The robust nature of 6-ROX has led to its widespread adoption in several key molecular

biology techniques. Its primary applications include its use as a passive reference dye in

quantitative real-time PCR (qPCR) and as a fluorescent label for biomolecules.

Passive Reference Dye in Quantitative PCR (qPCR)
In qPCR, minute variations in reaction volume, instrument optics, or sample composition can

lead to significant well-to-well differences in fluorescence intensity, thereby affecting the

accuracy of quantification. 6-ROX is employed as a passive reference dye to normalize these

non-PCR-related fluctuations.[6][7] The fluorescence of 6-ROX remains constant throughout

the PCR reaction, providing a stable baseline to which the reporter dye signal can be

normalized.[7]

The following diagram illustrates the workflow of using 6-ROX for normalization in a qPCR

experiment.
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Workflow for using 6-ROX as a passive reference dye in qPCR.

This protocol provides a general guideline for incorporating 6-ROX into a qPCR experiment.

The optimal concentration of 6-ROX may vary depending on the specific qPCR instrument

("high ROX" vs. "low ROX" instruments) and should be determined according to the

manufacturer's recommendations.

Prepare the qPCR Master Mix: Assemble the qPCR reaction mixture containing DNA

polymerase, dNTPs, forward and reverse primers, and the fluorescent probe (e.g., a

TaqMan® probe).

Add 6-ROX Reference Dye: Dilute the 6-ROX stock solution to the final desired

concentration in the master mix. Common final concentrations are 50 nM for "low ROX"

instruments and 500 nM for "high ROX" instruments.

Add Template: Add the DNA or cDNA template to the master mix.

Perform qPCR: Run the qPCR reaction on a real-time PCR instrument capable of detecting

the fluorescence of both the reporter dye and 6-ROX.

Data Analysis: The instrument software will automatically normalize the reporter dye's

fluorescence signal by dividing it by the 6-ROX fluorescence signal at each cycle. This

normalized signal is then used for quantification.

Fluorescent Labeling of Biomolecules
6-ROX is frequently used to label proteins, peptides, and oligonucleotides for various

downstream applications, including fluorescence microscopy, flow cytometry, and

immunoassays. The most common reactive form of 6-ROX for this purpose is its N-
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hydroxysuccinimide (NHS) ester derivative (6-ROX, SE), which readily reacts with primary

amines on the target biomolecule to form a stable amide bond.[5]

This protocol outlines a general procedure for labeling proteins with 6-ROX NHS ester.

Materials:

6-ROX NHS Ester

Protein to be labeled (in an amine-free buffer, e.g., PBS)

Anhydrous dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

Prepare 6-ROX Stock Solution: Dissolve the 6-ROX NHS ester in anhydrous DMSO to a

concentration of 10 mg/mL. This solution should be prepared fresh and protected from light.

Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-

10 mg/mL.

Labeling Reaction: Add the 6-ROX stock solution to the protein solution at a molar ratio of 5-

10 moles of dye per mole of protein. The optimal ratio may need to be determined

empirically.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light, with gentle stirring.

Purification: Separate the labeled protein from unreacted dye using a suitable purification

method, such as a gel filtration column or dialysis.

Storage: Store the purified, labeled protein at 4°C for short-term storage or at -20°C for long-

term storage, protected from light.
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6-ROX as a Fluorescent Probe for Cyclooxygenase-2
(COX-2)
Recent studies have highlighted a novel application of 6-ROX as a selective fluorescent probe

for the enzyme cyclooxygenase-2 (COX-2).[2] COX-2 is an important enzyme in the

inflammatory pathway, and its expression is often upregulated in cancerous tissues.[2] 6-ROX
has been shown to bind to the active site of COX-2, enabling the visualization of cells and

tissues with high COX-2 expression.[2]

The following diagram illustrates the logical relationship of 6-ROX as a probe for COX-2.
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Logical diagram of 6-ROX as a fluorescent probe for COX-2.

Conclusion
6-ROX is a powerful and versatile fluorescent dye with significant utility in molecular biology

and biomedical research. Its primary role as a passive reference dye in qPCR ensures the

accuracy and reproducibility of gene expression analysis. Furthermore, its application as a

fluorescent label for biomolecules and as a selective probe for COX-2 opens up a wide range
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of possibilities for cellular imaging and diagnostics. This technical guide provides the

foundational knowledge and practical protocols to effectively utilize 6-ROX in your research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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